2-Phenyl-2-propanol
2-Phenyl-2-propanol
2-phenylpropan-2-ol is a tertiary alcohol that is isopropanol in which the hydrogen attached to the carbon bearing the hydroxy group has been replaced by a phenyl group. It has a role as a Mycoplasma genitalium metabolite and a human xenobiotic metabolite. It is a tertiary alcohol and a member of benzyl alcohols. It derives from a hydride of a cumene.
Brand Name:
Vulcanchem
CAS No.:
617-94-7
VCID:
VC21269119
InChI:
InChI=1S/C9H12O/c1-9(2,10)8-6-4-3-5-7-8/h3-7,10H,1-2H3
SMILES:
CC(C)(C1=CC=CC=C1)O
Molecular Formula:
C9H12O
Molecular Weight:
136.19 g/mol
2-Phenyl-2-propanol
CAS No.: 617-94-7
Cat. No.: VC21269119
Molecular Formula: C9H12O
Molecular Weight: 136.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-phenylpropan-2-ol is a tertiary alcohol that is isopropanol in which the hydrogen attached to the carbon bearing the hydroxy group has been replaced by a phenyl group. It has a role as a Mycoplasma genitalium metabolite and a human xenobiotic metabolite. It is a tertiary alcohol and a member of benzyl alcohols. It derives from a hydride of a cumene. |
|---|---|
| CAS No. | 617-94-7 |
| Molecular Formula | C9H12O |
| Molecular Weight | 136.19 g/mol |
| IUPAC Name | 2-phenylpropan-2-ol |
| Standard InChI | InChI=1S/C9H12O/c1-9(2,10)8-6-4-3-5-7-8/h3-7,10H,1-2H3 |
| Standard InChI Key | BDCFWIDZNLCTMF-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=CC=CC=C1)O |
| Canonical SMILES | CC(C)(C1=CC=CC=C1)O |
| Boiling Point | 202.0 °C 202 °C @ 760 MM HG |
| Colorform | PRISMS |
| Melting Point | 36.0 °C 36 °C |
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